Cas no 1805535-69-6 (4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine
• CAS No: 1805535-69-6
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4888165
• Update Time: 2025-11-01

4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c8-1-3-4(13)2-11-5(7(9)10)6(3)12(14)15/h2,7,13H,1H2
• InChI Key： VJRPFDWIKIOVJQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine

Professional Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS No. 1805535-69-6)

4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS No. 1805535-69-6) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of both chloromethyl and difluoromethyl substituents makes it a versatile intermediate, enabling a wide range of chemical modifications and functionalizations.

The compound's molecular structure, featuring a pyridine core with hydroxyl and nitro functional groups, contributes to its reactivity and potential biological activity. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key structural motifs in drugs targeting various diseases. The specific arrangement of substituents in 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine suggests that it may exhibit properties such as bioavailability, metabolic stability, and selectivity, which are crucial for pharmaceutical applications.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced physicochemical properties. The difluoromethyl group, in particular, is known to improve the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. Current research indicates that compounds incorporating this moiety have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The incorporation of the chloromethyl group further expands the synthetic possibilities, allowing for the introduction of various functional groups through nucleophilic addition reactions.

The hydroxyl and nitro groups present in 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine contribute to its reactivity and potential biological activity. Hydroxyl groups are often involved in hydrogen bonding interactions, which can influence the binding affinity of a molecule to its target. On the other hand, nitro groups can serve as pharmacophores or be converted into other functional groups through reduction or diazotization reactions. These features make the compound a valuable building block for the synthesis of more complex molecules with tailored properties.

The compound's potential applications extend beyond pharmaceuticals into the realm of agrochemicals. Pyridine derivatives are frequently used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of substituents in 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine may confer properties such as selectivity and efficacy, making it a promising candidate for developing new crop protection agents.

In academic research, this compound has been explored as a precursor for synthesizing more complex pyridine-based scaffolds. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds with potential applications in material science and catalysis. The ability to functionalize both the chloromethyl and difluoromethyl positions allows for the creation of diverse molecular architectures, facilitating the discovery of new materials with unique properties.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group interconversions such as hydroxylation and nitration. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

The compound's behavior under different conditions has been studied to understand its reactivity and stability. Kinetic studies have provided insights into the reaction mechanisms involving its functional groups, while spectroscopic techniques such as NMR and mass spectrometry have been used to characterize its structure. These studies are essential for guiding synthetic efforts and ensuring that the final product meets the desired specifications.

The safety profile of 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine is an important consideration in its handling and application. While it is not classified as a hazardous substance under standard regulatory guidelines, appropriate precautions should be taken to minimize exposure during synthesis and use. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact or inhalation.

The environmental impact of this compound has also been evaluated through biodegradation studies and toxicity assessments. Efforts have been made to develop synthetic routes that minimize waste generation and utilize environmentally friendly solvents. Green chemistry principles are increasingly being applied to ensure that chemical processes are sustainable and reduce their ecological footprint.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-5-hydroxy-3-nitropyridine is a multifunctional compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate for synthesizing novel molecules with tailored properties. Ongoing research continues to explore its applications and improve synthetic methodologies for its production. As our understanding of chemical biology advances, compounds like this will play an increasingly important role in addressing global challenges related to health care and sustainable agriculture.